2,2,2-trifluoro-N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl]acetamide
• InChI: InChI=1S/C17H12F3N3O2/c1-10-4-2-5-11(8-10)14-22-23-15(25-14)12-6-3-7-13(9-12)21-16(24)17(18,19)20/h2-9H,1H3,(H,21,24)
• InChI Key: WUWPIWUNUFDNBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(O2)C3=CC(=CC=C3)NC(=O)C(F)(F)F
• Molecular Formula: C17H12F3N3O2
• Molecular Weight: 347.29 g/mol

Description

2,2,2-trifluoro-N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide is a chemical compound that has been synthesized for scientific research purposes.

Mechanism of Action

The mechanism of action of 2,2,2-trifluoro-N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide involves its ability to bind to the ATP-binding site of protein kinases. This binding inhibits the activity of protein kinases, which are enzymes that regulate cellular processes such as cell growth and division.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2,2-trifluoro-N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis. In vivo studies have shown that it can reduce tumor growth in mice.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2,2-trifluoro-N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide in lab experiments is its fluorescent properties, which make it a useful tool for the detection of protein kinase activity. However, one limitation is that its efficacy as an anticancer agent has only been demonstrated in vitro and in vivo studies have yet to be conducted.

Future Directions

For 2,2,2-trifluoro-N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide include further studies on its potential as an anticancer agent in vivo. Additionally, its use as a fluorescent probe for the detection of protein kinase activity could be expanded to include other cellular processes. Finally, modifications to the compound could be made to improve its efficacy and reduce any potential side effects.

Synthesis Methods

The synthesis of 2,2,2-trifluoro-N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide involves the reaction of 2,2,2-trifluoroacetic anhydride with 3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]aniline in the presence of an acid catalyst. The resulting product is then reacted with chloroacetyl chloride to obtain the final compound.

Scientific Research Applications

2,2,2-trifluoro-N-{3-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}acetamide has been used in scientific research as a fluorescent probe for the detection of protein kinase activity. It has also been used as a potential anticancer agent due to its ability to inhibit cancer cell proliferation.